Cas no 1934303-31-7 (octahydro-1,4-benzodioxine-2-carboxylic acid)
octahydro-1,4-benzodioxine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzodioxin-2-carboxylic acid, octahydro-
- octahydro-1,4-benzodioxine-2-carboxylic acid
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- Inchi: 1S/C9H14O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h6-8H,1-5H2,(H,10,11)
- InChI Key: DTSFMZBNMLHBQM-UHFFFAOYSA-N
- SMILES: O1C2CCCCC2OCC1C(O)=O
octahydro-1,4-benzodioxine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-252569-1.0g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 1.0g |
$870.0 | 2023-03-01 | ||
| Enamine | EN300-252569-2.5g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 2.5g |
$1804.0 | 2023-09-14 | ||
| Enamine | EN300-252569-5.0g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 5.0g |
$2285.0 | 2023-03-01 | ||
| Enamine | EN300-252569-10.0g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 10.0g |
$2872.0 | 2023-03-01 | ||
| Enamine | EN300-252569-1g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 1g |
$870.0 | 2023-09-14 | ||
| Enamine | EN300-252569-5g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 5g |
$2285.0 | 2023-09-14 | ||
| Enamine | EN300-252569-10g |
octahydro-1,4-benzodioxine-2-carboxylic acid |
1934303-31-7 | 10g |
$2872.0 | 2023-09-14 |
octahydro-1,4-benzodioxine-2-carboxylic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on octahydro-1,4-benzodioxine-2-carboxylic acid
Introduction to Octahydro-1,4-benzodioxine-2-carboxylic Acid (CAS No. 1934303-31-7)
Octahydro-1,4-benzodioxine-2-carboxylic acid, a compound with the chemical formula C₉H₁₁NO₃, is a derivative of benzodioxine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its octahydro structure, which contributes to its unique chemical properties and potential biological activities. The presence of a benzodioxine core and a carboxylic acid functional group makes it an intriguing molecule for further investigation in drug discovery and development.
The CAS number 1934303-31-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. Octahydro-1,4-benzodioxine-2-carboxylic acid has been studied for its potential pharmacological effects, particularly in the context of central nervous system (CNS) disorders. Its molecular structure suggests that it may interact with various neurotransmitter systems, making it a candidate for further exploration in the treatment of neurological conditions such as depression, anxiety, and epilepsy.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interaction mechanisms of octahydro-1,4-benzodioxine-2-carboxylic acid with biological targets. These studies have highlighted its potential as a scaffold for designing novel therapeutic agents. For instance, virtual screening experiments have identified that this compound may exhibit inhibitory activity against certain enzymes involved in neurotransmitter metabolism, which could lead to the development of new medications with improved efficacy and reduced side effects.
In addition to its pharmacological potential, octahydro-1,4-benzodioxine-2-carboxylic acid has been investigated for its role in chemical synthesis. Its unique structure provides a versatile platform for the development of derivatives with enhanced biological activity. Researchers have explored various synthetic pathways to modify the benzodioxine core and introduce additional functional groups, such as hydroxyl or amino moieties, to tailor the compound's properties for specific applications.
The carboxylic acid group in octahydro-1,4-benzodioxine-2-carboxylic acid also makes it a valuable intermediate in organic synthesis. It can be easily transformed into other functional groups through esterification, amidation, or other chemical reactions, enabling the creation of complex molecules with diverse applications. These synthetic possibilities have opened up new avenues for research in medicinal chemistry and materials science.
One of the most promising areas of research involving octahydro-1,4-benzodioxine-2-carboxylic acid is its potential use as an intermediate in the synthesis of bioactive natural products. By leveraging biocatalytic methods and green chemistry principles, researchers have been able to produce derivatives of this compound that mimic the structures of known pharmacologically active agents. This approach not only provides a sustainable way to generate novel compounds but also offers insights into their mechanism of action.
The study of octahydro-1,4-benzodioxine-2-carboxylic acid has also contributed to our understanding of how structural modifications can influence biological activity. Comparative studies have shown that subtle changes in the octahydro ring or the positioning of the carboxylic acid group can significantly alter the compound's potency and selectivity. These findings are crucial for optimizing drug design and improving therapeutic outcomes.
In conclusion, octahydro-1,4-benzodioxine-2-carboxylic acid (CAS No. 1934303-31-7) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure and functional groups make it an attractive candidate for further investigation in drug discovery. As our understanding of its properties continues to grow, so too does its promise as a building block for novel therapeutic agents that could address unmet medical needs.
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